Cas no 941906-47-4 (N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethoxybenzene-1-sulfonamide)

• Product Name: N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethoxybenzene-1-sulfonamide
• CAS No: 941906-47-4
• MF: C₂₁H₂₆N₂O₄S
• MW: 402.507144451141
• CID: 6441899
• Update Time: 2025-06-22

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethoxybenzene-1-sulfonamide
• N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)-4-ethoxybenzenesulfonamide

• Inchi： 1S/C21H26N2O4S/c1-3-5-14-23-20-12-7-17(15-16(20)6-13-21(23)24)22-28(25,26)19-10-8-18(9-11-19)27-4-2/h7-12,15,22H,3-6,13-14H2,1-2H3
• InChI Key： IQKQMZOMOPLMNK-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3CCCC)(=O)=O)=CC=C(OCC)C=C1

Additional information on N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethoxybenzene-1-sulfonamide

Introduction to N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethoxybenzene-1-sulfonamide (CAS No. 941906-47-4)

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethoxybenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 941906-47-4, represents a unique molecular structure that combines elements of quinoline derivatives with sulfonamide functional groups. The presence of these specific moieties imparts distinct chemical properties and potential biological activities, making it a subject of considerable interest for researchers exploring novel therapeutic agents.

The molecular framework of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethoxybenzene-1-sulfonamide is characterized by a fused heterocyclic system derived from tetrahydroquinoline, which is known for its role in various pharmacological applications. The substitution pattern, including the 1-butyl and 2-oxo groups, contributes to the compound's overall steric and electronic properties. Additionally, the sulfonamide moiety at the benzene ring enhances its solubility in polar solvents and potentially influences its interaction with biological targets.

In recent years, there has been a growing interest in quinoline derivatives due to their demonstrated efficacy in treating a range of diseases, including malaria and bacterial infections. The structural modifications introduced in N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethoxybenzene-1-sulfonamide aim to optimize its pharmacokinetic profile and enhance its binding affinity to specific biological receptors. This has led to several studies investigating its potential as an anti-inflammatory agent, an antimicrobial agent, and even as a candidate for treating neurological disorders.

One of the most compelling aspects of this compound is its ability to modulate key biological pathways. The tetrahydroquinoline core is known to interact with enzymes and receptors involved in cell signaling processes. The sulfonamide group further extends its potential by enabling interactions with proteins that are critical for maintaining homeostasis. Recent research has highlighted the compound's ability to inhibit certain kinases and transcription factors, which are often dysregulated in diseases such as cancer and autoimmune disorders.

The synthesis of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-ethoxybenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the butyl group at the 1-position and the ethoxy group at the 4-position of the benzene ring are critical steps that determine the compound's final properties. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit inflammatory cytokine production and reduce oxidative stress in cellular models. These effects suggest that it may have therapeutic potential in conditions characterized by chronic inflammation and oxidative damage. Furthermore, animal studies have shown that N-(1-butyl-2-ofoxo-tetrahydroquinolin]-6-y]-4 ethoxybenzene - 1 sulfonamide can modulate immune responses without causing significant side effects.

The development of novel sulfonamide derivatives has been a focus of medicinal chemistry research due to their versatility as pharmacophores. The sulfonamide group not only enhances solubility but also provides a site for further functionalization. In the case of N-(1-butyl - 2 oxo - tetrahydroquinolin - 6 - yl) - 4 ethoxybenzene - 1 sulfonamide, the combination with quinoline derivatives offers a unique opportunity to explore new therapeutic modalities.

One area of active investigation is the use of this compound as an adjunct therapy in combination with existing drugs. The synergistic effects observed in some preliminary studies suggest that it could enhance treatment outcomes while reducing the required dosage of conventional therapeutics. This approach is particularly relevant in treating multidrug-resistant pathogens and chronic diseases where long-term management is essential.

The future directions for research on N-(1-butyl - 2 oxo - tetrahydroquinolin - 6 - yl) - 4 ethoxybenzene - 1 sulfonamide include exploring its mechanism of action in greater detail and optimizing its chemical structure for improved efficacy and safety. Computational modeling techniques are being employed to predict how this compound interacts with biological targets at the atomic level. These insights will guide further modifications aimed at enhancing its pharmacological profile.

In conclusion, N-(1-butyl - 2 oxo - tetrahydroquinolin - 6 - yl) - 4 ethoxybenzene - 1 sulfonamide (CAS No. 941906-47-4) represents a promising candidate for further development as a therapeutic agent. Its unique molecular structure combines elements that have shown potential in various pharmacological applications. As research continues to uncover new biological targets and mechanisms, this compound may emerge as a valuable addition to the arsenal of drugs used to treat a wide range of diseases.